Cas no 1214790-35-8 (3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid)

• Product Name: 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid
• CAS No: 1214790-35-8
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• MDL: MFCD13185735
• CID: 4686446
• PubChem ID: 121553196
• Update Time: 2025-10-19

3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-4-(TRIFLUOROMETHYL)CINNAMIC ACID
• 3-[3-methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• (E)-3-[3-Methyl-4-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid

• MDL： MFCD13185735
• Inchi： 1S/C11H9F3O2/c1-7-6-8(3-5-10(15)16)2-4-9(7)11(12,13)14/h2-6H,1H3,(H,15,16)/b5-3+
• InChI Key： AHEGNYNFWURVAR-HWKANZROSA-N
• SMILES： FC(C1C=CC(/C=C/C(=O)O)=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 37.3

Additional information on 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid

Introduction to 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid (CAS No: 1214790-35-8)

3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid, identified by its Chemical Abstracts Service (CAS) number 1214790-35-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of α,β-unsaturated carboxylic acids, characterized by its phenyl ring substituted with a methyl group at the 3-position and a trifluoromethyl group at the 4-position, coupled with a prop-2-enoic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. This group enhances the lipophilicity and metabolic stability of compounds, often improving their binding affinity to biological targets. Additionally, the methyl substituent at the 3-position of the phenyl ring can influence the electronic properties of the aromatic system, potentially affecting its interaction with enzymes and receptors. The combination of these structural elements suggests that 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid may exhibit unique biochemical properties that are worthy of further investigation.

In recent years, there has been growing interest in α,β-unsaturated carboxylic acids due to their versatile reactivity and biological activity. These compounds have been reported to possess anti-inflammatory, anti-cancer, and antimicrobial properties. The specific arrangement of functional groups in 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid may contribute to its potential as a lead compound for developing novel therapeutic agents. For instance, the double bond in the propenoic acid moiety can participate in Michael addition reactions, which are commonly exploited in medicinal chemistry for designing bioactive molecules.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The trifluoromethyl group is known to increase the binding affinity of small molecules to enzymes by enhancing hydrophobic interactions and reducing metabolic susceptibility. Furthermore, the phenyl ring can serve as a scaffold for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. This flexibility makes 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid an attractive starting point for structure-based drug design.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug efficacy and pharmacokinetics. For example, fluoroaromatic compounds have been shown to exhibit enhanced stability against enzymatic degradation and improved cell membrane penetration. Given these advantages, 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid may offer similar benefits when incorporated into drug candidates.

The synthesis of 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry have enabled chemists to efficiently introduce fluorine atoms and other functional groups into organic frameworks. These methods are crucial for preparing derivatives of 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid that may exhibit enhanced biological activity.

In addition to its synthetic appeal, 3-3-Methyl-4-(trifluoromethyl)phenylprop-2-enoic Acid has potential applications in material science and industrial chemistry. The unique electronic properties of its structure make it a candidate for use in organic electronics, such as liquid crystal displays and organic photovoltaics. Furthermore, its stability under various conditions suggests that it could be utilized as an intermediate in large-scale chemical processes.

The future prospects for 3-Methyl 4-(Trifluoromethoxy)PhenylProp 2 Enoic Acid (CAS No: 1214790358) are promising, given its diverse range of potential applications. Ongoing research aims to explore its biological activity further and optimize its pharmacological properties through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery process, leading to novel therapeutics based on this compound or its derivatives.

In conclusion, 1214790358 CAS Number compound represents a significant advancement in organic chemistry with potential implications for drug development and industrial applications. Its unique structural features and versatile reactivity position it as a valuable asset in the quest for new bioactive molecules. As research continues to uncover its full potential, 1214790358 CAS Number compound is poised to play a crucial role in shaping the future of pharmaceuticals and materials science.